Cas no 1579806-65-7 (2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide)

• Product Name: 2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide
• CAS No: 1579806-65-7
• MF: C₁₄H₂₂ClN₃O₄S
• MW: 363.860181331635
• CID: 5702182
• PubChem ID: 119993610
• Update Time: 2025-06-23

2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-N-piperidin-4-yl-N-propylbenzenesulfonamide
• 2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide

• Inchi： 1S/C14H21N3O4S.ClH/c1-2-11-16(12-7-9-15-10-8-12)22(20,21)14-6-4-3-5-13(14)17(18)19;/h3-6,12,15H,2,7-11H2,1H3;1H
• InChI Key： VPRUSNYBNWDEMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N(=O)=O)(=O)(=O)N(C1CCNCC1)CCC.Cl

Additional information on 2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide

Introduction to 2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide (CAS No. 1579806-65-7)

2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide, with the CAS number 1579806-65-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group, a piperidine ring, and a sulfonamide moiety, which collectively contribute to its potential therapeutic applications.

The chemical structure of 2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide is composed of a benzene ring substituted with a nitro group at the para position, a sulfonamide group attached to the benzene ring, and a piperidine ring linked to the sulfonamide nitrogen. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile.

Recent studies have highlighted the potential of 2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide in various therapeutic areas. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, 2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide has also been investigated for its potential as an anticonvulsant agent. Studies conducted in animal models have demonstrated that this compound can effectively reduce seizure activity by modulating neurotransmitter systems, particularly those involving GABA and glutamate. These findings suggest that it may have therapeutic potential in the treatment of epilepsy and other seizure disorders.

The pharmacokinetic properties of 2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) characteristics. Research indicates that this compound has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity and minimal side effects, which are critical factors for its clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with preclinical studies. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-Nitro-N-(piperidin-4-yl)-N-propylbenzene-1-sulfonamide (CAS No. 1579806-65-7) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and anticonvulsant therapy. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.